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Compound of Interest

Compound Name: 7-Isocarapanaubine

Cat. No.: B170766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Isocarapanaubine is a complex heterocyclic small molecule. This technical guide provides a

summary of its known identifiers and physicochemical properties based on publicly available

data. It is intended to serve as a foundational resource for researchers and professionals in the

field of drug development and chemical biology.

Chemical Identifiers and Properties
A comprehensive collection of identifiers and computed physicochemical properties for 7-
Isocarapanaubine is presented below. These data are crucial for the identification and

characterization of the compound in experimental and computational settings.

Table 1: Chemical Identifiers for 7-Isocarapanaubine[1]
[2]
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Identifier Type Identifier

CAS Number 17391-09-2

PubChem CID 12302440

Molecular Formula C23H28N2O6

IUPAC Name

methyl (1S,4aS,5aS,6S,10aS)-5',6'-dimethoxy-

1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-

octahydropyrano[3,4-f]indolizine-6,3'-1H-

indole]-4-carboxylate

InChI

InChI=1S/C23H28N2O6/c1-12-14-10-25-6-5-

23(20(25)7-13(14)15(11-31-12)21(26)30-4)16-8-

18(28-2)19(29-3)9-17(16)24-22(23)27/h8-9,12-

14,20H,5-7,10-11H2,1-4H3,

(H,24,27)/t12-,13+,14+,20+,23-/m1/s1

InChIKey QIZNWMMOECVGAP-MAHJJWGGSA-N

Canonical SMILES

C[C@H]1[C@H]2CN3CC[C@]4([C@H]3C[C@

@H]2C(=CO1)C(=O)OC)C5=CC(=C(C=C5NC4

=O)OC)OC

Isomeric SMILES

C[C@H]1[C@H]2CN3CC[C@]4([C@H]3C[C@

@H]2C(=CO1)C(=O)OC)C5=CC(=C(C=C5NC4

=O)OC)OC

Table 2: Computed Physicochemical Properties of 7-
Isocarapanaubine[1]
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Property Value

Molecular Weight 428.5 g/mol

XLogP3 1.8

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 7

Rotatable Bond Count 3

Exact Mass 428.194737 g/mol

Monoisotopic Mass 428.194737 g/mol

Topological Polar Surface Area 98.9 Å²

Heavy Atom Count 31

Formal Charge 0

Complexity 786

Isotope Atom Count 0

Defined Atom Stereocenter Count 5

Undefined Atom Stereocenter Count 0

Defined Bond Stereocenter Count 0

Undefined Bond Stereocenter Count 0

Covalently-Bonded Unit Count 1

Compound Is Canonicalized Yes

Experimental Data and Protocols
Despite a thorough search of scientific literature and chemical databases, detailed

experimental data for 7-Isocarapanaubine, including biological activity, quantitative assays,

and specific experimental protocols, are not readily available in the public domain. The existing

information is primarily limited to the compound's identification and basic chemical properties.
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Signaling Pathways and Biological Mechanisms
Currently, there is no published research that elucidates the signaling pathways or biological

mechanisms of action for 7-Isocarapanaubine. Therefore, the creation of diagrams for

signaling pathways or experimental workflows as requested is not feasible due to the absence

of the necessary scientific data.

Conclusion and Future Directions
7-Isocarapanaubine is a structurally defined chemical entity with known identifiers and

computed physicochemical properties. However, a significant gap exists in the scientific

literature regarding its biological function and pharmacological effects. This lack of data

presents an opportunity for future research to explore the potential therapeutic applications of

this molecule. Initial studies could focus on in vitro screening assays to identify potential

biological targets and subsequently investigate its mechanism of action and involvement in

cellular signaling pathways. Such research would be invaluable in uncovering the potential of

7-Isocarapanaubine for drug development.

To cite this document: BenchChem. [7-Isocarapanaubine: A Technical Overview of Available
Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170766#7-isocarapanaubine-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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